Cas no 845714-30-9 ((S)-2-Amino-2-cyclohexylethanol)

(S)-2-Amino-2-cyclohexylethanol structure

845714-30-9 structure

Product Name:(S)-2-Amino-2-cyclohexylethanol

CAS No:845714-30-9

MF:C₈H₁₇NO

MW:143.226682424545

MDL:MFCD04112589

CID:839684

PubChem ID:42614507

Update Time:2024-10-26

(S)-2-Amino-2-cyclohexylethanol Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-2-cyclohexylethanol
- (2S)-2-amino-2-cyclohexylethanol
- (S)-2-AMINO-2-CYCLOHEXYL-ETHANOL
- L-Cyclohexylglycinol
- (2S)-2-Amino-2-cyclohexylethan-1-ol
- (2S)-2-Amino-2-(cyclohexyl)ethanol
- AK103603
- H-Chg-ol
- l-cyclohexylglycinol, AldrichCPR
- VJJORIDDPKCJTI-MRVPVSSYSA-N
- FCH919837
- 2997AC
- (S)-2-amino-2-cyclohexylethan-1-ol
- [S,(+)]-beta-Aminocyclohexaneethanol
- AAA0001405
- OR316023
- ST2402774
- AX8235142
- (βS)-β-Aminocyclohexaneethanol (ACI)
- DS-4147
- CS-0028729
- 845714-30-9
- VIB71430
- EN300-39052
- AKOS006238126
- 845555-46-6
- MFCD04112589
- DB-328076
- F14508
- DTXSID60655131
- SB44223
- SCHEMBL892741
- MDL： MFCD04112589
- Inchi： 1S/C8H17NO/c9-8(6-10)7-4-2-1-3-5-7/h7-8,10H,1-6,9H2/t8-/m1/s1
- InChI Key： VJJORIDDPKCJTI-MRVPVSSYSA-N
- SMILES： [C@@H](C1CCCCC1)(N)CO

Computed Properties

Exact Mass: 143.13100
Monoisotopic Mass: 143.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 89.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.2
XLogP3: 1

Experimental Properties

Density: 0.999
Boiling Point: 274°C at 760 mmHg
Flash Point: 119℃
PSA: 46.25000
LogP: 1.58660

(S)-2-Amino-2-cyclohexylethanol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Hazard Category Code： 36
Safety Instruction： 26
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

(S)-2-Amino-2-cyclohexylethanol Pricemore >>

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(S)-2-Amino-2-cyclohexylethanol Production Method

Production Method 1

14328-51-9

845714-30-9

Reaction Conditions

1.1 Reagents: Iodine , Sodium borohydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → reflux; 15 h, reflux; reflux → 0 °C
1.2 Solvents: Methanol ; 0 °C
1.3 Reagents: Potassium hydroxide Solvents: Water ; 1.5 h, 50 °C; 50 °C → rt

Reference

Asymmetric palladium-catalyzed hydroarylation of styrenes and dienes

Podhajsky, Susanne M.; et al, Tetrahedron, 2011, 67(24), 4435-4441

Production Method 2

2935-35-5

845714-30-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrogen Catalysts: Rhodium Solvents: Water ; 1 d, rt
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; overnight, reflux; reflux → rt
2.2 Reagents: Water ; 30 min, 0 °C

Reference

Regiodivergent Ring Opening of Chiral Aziridines

Wu, Bin; et al, Science (Washington, 2009, 326(5960),